Cas no 2228786-57-8 (O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine)

• Product Name: O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine
• CAS No: 2228786-57-8
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 5947125
• PubChem ID: 165642362
• Update Time: 2025-06-11

O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine
• O-[1-(3,4-difluoro-2-methoxyphenyl)ethyl]hydroxylamine
• EN300-1794773
• 2228786-57-8

• Inchi： 1S/C9H11F2NO2/c1-5(14-12)6-3-4-7(10)8(11)9(6)13-2/h3-5H,12H2,1-2H3
• InChI Key： FFTCJUOSGLXGHA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(C)ON)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine

Introduction to O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine (CAS No. 2228786-57-8)

O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228786-57-8, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its 3,4-difluoro-2-methoxyphenyl moiety, make it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine consists of an ethylhydroxylamine side chain attached to a benzene ring substituted with fluoro and methoxy groups. This arrangement imparts distinct electronic and steric properties to the molecule, which can be leveraged to modulate its interaction with biological targets. The presence of fluorine atoms, for instance, can enhance metabolic stability and binding affinity, while the methoxy group can influence the compound's solubility and pharmacokinetic profile.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine has been explored as a potential lead compound in the quest for new treatments for conditions such as cancer, inflammation, and neurodegenerative disorders. Its ability to interact with biological systems makes it a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine suggest that it may be capable of binding to kinase active sites, thereby modulating their activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The introduction of fluorine atoms into a molecule can alter its electronic properties, leading to enhanced binding affinity and selectivity. In the case of O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine, the fluorine atoms at the 3 and 4 positions of the benzene ring contribute to its unique chemical behavior. This modification has been shown to improve the compound's ability to interact with biological targets while minimizing off-target effects.

The methoxy group at the 2 position of the benzene ring also plays a significant role in determining the properties of O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine. This group can influence both the electronic distribution and steric environment around the molecule, which in turn affects its biological activity. The combination of these structural elements makes this compound a versatile tool for medicinal chemists seeking to develop novel therapeutic agents.

In addition to its potential applications in oncology, O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine has been investigated for its anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, and targeting inflammatory pathways has emerged as a promising strategy for developing new treatments. Preliminary studies suggest that this compound may be able to modulate inflammatory responses by interacting with key signaling molecules.

The synthesis of O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Researchers have developed novel methodologies for introducing fluorine and methoxy groups into aromatic rings, which has facilitated the preparation of this compound on a larger scale.

As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them in precise ways. O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine represents an example of how structural innovation can lead to the discovery of new therapeutic agents. By leveraging the unique properties of this compound, researchers hope to develop treatments that are more effective and better tolerated by patients.

The future prospects for O-1-(3,4-difluoro-2-methoxyphenyl)ethylhydroxylamine are promising. Further research is needed to fully elucidate its biological activity and optimize its pharmacological properties. However, the initial findings suggest that this compound has significant potential as a lead molecule for drug development. As more data becomes available, it is likely that we will see additional applications emerge for this versatile chemical entity.